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Compound of Interest

N-cis-octadec-9Z-enoyl-L -
Compound Name: _
Homoserine lactone

Cat. No.: B584314

An In-depth Technical Guide to N-cis-octadec-
9Z-enoyl-L-Homoserine Lactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-cis-octadec-9Z-enoyl-L-Homoserine lactone, a member of the N-acyl-homoserine lactone
(AHL) family, is a critical signaling molecule in bacterial communication systems known as
quorum sensing (QS). As researchers delve deeper into the intricacies of bacterial signaling
and its role in pathogenesis, understanding the physicochemical properties and biological
interactions of specific AHLs like N-cis-octadec-9Z-enoyl-L-Homoserine lactone becomes
paramount. This technical guide provides a comprehensive overview of its physical and
chemical properties, its role in signaling pathways, and detailed experimental protocols for its
study. This molecule is of particular interest due to its involvement in regulating virulence
factors in various bacteria and its potential as a target for novel antimicrobial strategies.

Physical and Chemical Properties

N-cis-octadec-9Z-enoyl-L-Homoserine lactone is a long-chain AHL characterized by an 18-
carbon acyl chain with a cis double bond at the 9th position, attached to a homoserine lactone
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ring.[1] These structural features confer specific solubility and stability properties that are
crucial for its biological function and experimental handling.

: . E

Property Value Source
Molecular Formula C22H39NO3 [11[2]
Molecular Weight 365.55 g/mol [2]
CAS Number 1400974-23-3 [1][2]
Appearance Crystalline solid [3]
Solubility

in DMSO ~20 mg/mL [3]

in Dimethylformamide
(DMF) ~20 mg/mL [3]

in DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL [3]

in Ethanol

Soluble, but not recommended

(may open lactone ring)

[3]

in Aqueous Buffers

Sparingly soluble

[3]

Storage Temperature

-20°C

[1](3]

Stability > 4 years at -20°C [11[3]
] ] Not readily available in cited
Melting Point ]
literature.
. . Not readily available in cited
Boiling Point

literature.

Signaling Pathways

N-cis-octadec-9Z-enoyl-L-Homoserine lactone functions as an autoinducer in Gram-
negative bacteria, playing a key role in quorum sensing. This process allows bacteria to
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coordinate gene expression in a population density-dependent manner, regulating phenotypes
such as biofilm formation, virulence factor production, and motility.

The canonical quorum-sensing pathway involving this long-chain AHL follows the LuxI/LuxR-
type model. The Luxl homolog, an AHL synthase, produces N-cis-octadec-9Z-enoyl-L-
Homoserine lactone. As the bacterial population grows, the concentration of the AHL
increases. Once a threshold concentration is reached, the AHL diffuses across the bacterial
membrane and binds to its cognate intracellular receptor, a LUuxR-type transcriptional regulator.
This binding event typically induces a conformational change in the LuxR protein, promoting its
dimerization and subsequent binding to specific DNA sequences known as "lux boxes" in the
promoter regions of target genes. This, in turn, modulates the transcription of these genes,
leading to a coordinated population-wide response.

Furthermore, N-cis-octadec-9Z-enoyl-L-Homoserine lactone has been identified as a potent
competitive inhibitor of Ahyl, the autoinducer synthase in Aeromonas hydrophila.[4] This
inhibitory action presents a potential therapeutic avenue for disrupting quorum sensing in
pathogenic bacteria.
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Caption: Quorum Sensing Signaling Pathway.

Experimental Protocols
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The following sections provide detailed methodologies for the synthesis, purification, and
characterization of N-cis-octadec-9Z-enoyl-L-Homoserine lactone, based on established
principles for AHL synthesis.

Synthesis of N-cis-octadec-9Z-enoyl-L-Homoserine
Lactone

A common and effective method for the synthesis of N-acyl-homoserine lactones is the
acylation of L-homoserine lactone. The following protocol is adapted from general solid-phase
synthesis procedures for AHLs.[5]

Materials:

Wang resin

e Fmoc-L-homoserine

e 1-Hydroxybenzotriazole (HOBLt)

» N,N'-Diisopropylcarbodiimide (DIC)
e 4-Dimethylaminopyridine (DMAP)

e Piperidine

o Oleic acid (cis-9-Octadecenoic acid)
e Dichloromethane (DCM)

e N,N-Dimethylformamide (DMF)

¢ N-Methyl-2-pyrrolidone (NMP)

o Acetic anhydride

» N,N-Diisopropylethylamine (DIPEA)

» Trifluoroacetic acid (TFA)
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 Triisopropylsilane (TIS)
o Diethyl ether
Procedure:

o Resin Swelling: Swell Wang resin in a 9:1 (v/v) mixture of DCM and DMF for 1 hour in a
solid-phase synthesis vessel.

e Loading of Fmoc-L-homoserine: Dissolve Fmoc-L-homoserine (4 eq) and HOBt (4 eq) in a
minimal amount of DMF. Add this solution to the swollen resin. Add DIC (4 eq) and a catalytic
amount of DMAP (0.1 eq). Agitate the mixture for 12 hours at room temperature. Wash the
resin with DMF (3x), DCM (3x), and Methanol (3x), then dry under vacuum.

o Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 30 minutes
to remove the Fmoc protecting group. Wash the resin thoroughly with DMF (5x) and DCM
(5x).

o Acylation with Oleic Acid: Dissolve oleic acid (4 eq) and HOBt (4 eq) in DMF. Add this
solution to the resin, followed by DIC (4 eq). Agitate the mixture for 12 hours at room
temperature. Wash the resin with DMF (5x) and DCM (5x).

o Cleavage from Resin and Lactonization: Treat the resin with a cleavage cocktail of 95% TFA,
2.5% water, and 2.5% TIS for 2-3 hours. This cleaves the molecule from the resin and
facilitates the cyclization to form the lactone ring.

» Precipitation and Collection: Filter the resin and collect the filtrate. Precipitate the crude
product by adding cold diethyl ether. Centrifuge to collect the precipitate and wash with cold
ether.

Purification

The crude product is purified using reverse-phase high-performance liquid chromatography
(RP-HPLC).

Instrumentation and Conditions:

e Column: C18 column
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¢ Mobile Phase A: Water with 0.1% TFA
e Mobile Phase B: Acetonitrile with 0.1% TFA

o Gradient: A suitable gradient from high agueous to high organic content (e.g., 5% to 95% B
over 30 minutes).

o Detection: UV at 214 nm.

Collect fractions corresponding to the major peak and lyophilize to obtain the purified N-cis-
octadec-9Z-enoyl-L-Homoserine lactone.

Characterization

The identity and purity of the final product should be confirmed by mass spectrometry and
nuclear magnetic resonance spectroscopy.

e Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight
(Expected [M+H]* = 366.3 g/mol ).

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To confirm the chemical
structure, including the presence of the homoserine lactone ring, the long acyl chain, and the
cis-double bond.
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Start:
Solid-Phase Synthesis

1. Resin Swelling
(Wang Resin in DCM/DMF)

:

2. Loading
(Fmoc-L-homoserine, HOBt, DIC, DMAP)

:

3. Fmoc Deprotection
(20% Piperidine in DMF)

:

4. Acylation
(Oleic Acid, HOB, DIC)

:

5. Cleavage & Lactonization
(TFA/H20/TIS)

:

6. Precipitation
(Cold Diethyl Ether)

:

7. Purification
(RP-HPLC)

8. Characterization
(LC-MS, NMR)

Pure N-cis-octadec-9Z-enoyl-
L-Homoserine lactone
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Caption: Experimental Workflow for Synthesis and Purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]
e 3. cdn.caymanchem.com [cdn.caymanchem.com]

e 4. medchemexpress.com [medchemexpress.com]

e 5. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [N-cis-octadec-9Z-enoyl-L-Homoserine lactone physical
and chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584314#n-cis-octadec-9z-enoyl-I-homoserine-
lactone-physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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